Cas no 60846-14-2 (2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture))

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of agrochemicals and pharmaceuticals. The compound features a reactive β-keto ester moiety and a methoxyimino group, enabling diverse transformations such as cyclizations and condensations. Its E/Z isomeric mixture offers flexibility in synthetic routes, allowing selective access to target structures. The ethyl ester group enhances solubility in organic solvents, facilitating handling in reactions. This intermediate is commonly employed in the synthesis of pyrazole and isoxazole derivatives, underscoring its utility in heterocyclic chemistry. Its stability under standard conditions ensures reliable performance in multistep syntheses.
2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) structure
60846-14-2 structure
Product Name:2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
CAS No:60846-14-2
MF:C7H11NO4
MW:173.166542291641
CID:508350
PubChem ID:9570661
Update Time:2025-10-15

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-(methoxyimino)-3-oxo-, ethyl ester
    • ethyl 2-methoxyimino-3-oxobutanoate
    • Butanoic acid, 2-(methoxyimino)-3-oxo-, ethyl ester
    • 66340-86-1
    • (Z)-2-(Methoxyimino)-3-oxo-butanoicAcidEthylEster
    • (Z)-2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester
    • 2,3-Dioxobutyric acid 2-methyloxime ethyl ester
    • Ethyl 2-(methoxyimino)-3-oxobutanoate
    • HASOOENYFDJEAK-SOFGYWHQSA-N
    • ethyl (2E)-2-methoxyimino-3-oxobutanoate
    • Ethyl (2E)-2-(methoxyimino)-3-oxobutanoate #
    • Acetyl(ethoxycarbonyl)methoxyiminomethane
    • (2Z)-2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester; Ethyl syn-2-Methoxyiminoacetoacetate
    • ETHYL (2Z)-2-METHOXYIMINO-3-OXO-BUTANOATE
    • AI3-19974
    • DB-307869
    • 60846-14-2
    • BUTYRIC ACID, 2,3-DIOXO-, 2-METHYLOXIME, ETHYL ESTER
    • SCHEMBL16767840
    • 2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
    • Inchi: 1S/C7H11NO4/c1-4-12-7(10)6(5(2)9)8-11-3/h4H2,1-3H3/b8-6+
    • InChI Key: HASOOENYFDJEAK-SOFGYWHQSA-N
    • SMILES: O(C(/C(/C(C)=O)=N/OC)=O)CC

Computed Properties

  • Exact Mass: 173.06883
  • Monoisotopic Mass: 173.068808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 218.0±23.0 °C at 760 mmHg
  • Flash Point: 85.8±17.1 °C
  • Refractive Index: 1.452
  • PSA: 64.96
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) Security Information

2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M313295-100mg
2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
60846-14-2
100mg
$150.00 2023-05-17
TRC
M313295-250mg
2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
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250mg
$322.00 2023-05-17
TRC
M313295-500mg
2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
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500mg
$603.00 2023-05-17
TRC
M313295-1gg
2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
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$ 970.00 2022-06-04
TRC
M313295-1000mg
2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester (E/Z-Mixture)
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$1171.00 2023-05-17
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